Cas no 80844-06-0 (4-{1,1-dimethyl-2-[(3-phenoxybenzyl)oxy]ethyl}benzonitrile)

• Product name: 4-{1,1-dimethyl-2-[(3-phenoxybenzyl)oxy]ethyl}benzonitrile
• CAS No: 80844-06-0
• MF: C₂₄H₂₃NO₂
• MW: 357.44492650032
• CID: 1802644
• PubChem ID: 3067160

4-{1,1-dimethyl-2-[(3-phenoxybenzyl)oxy]ethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{1,1-dimethyl-2-[(3-phenoxybenzyl)oxy]ethyl}benzonitrile
• 4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]benzonitrile
• SCHEMBL10851071
• 80844-06-0
• 3-Phenoxybenzyl 2-(4-cyanophenyl)-2-methylpropyl ether
• DTXSID80230702
• 4-(1,1-Dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)benzonitrile
• WODQPKKWLAAOLQ-UHFFFAOYSA-N
• Benzonitrile, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)-

• Inchi： InChI=1S/C24H23NO2/c1-24(2,21-13-11-19(16-25)12-14-21)18-26-17-20-7-6-10-23(15-20)27-22-8-4-3-5-9-22/h3-15H,17-18H2,1-2H3
• InChI Key： WODQPKKWLAAOLQ-UHFFFAOYSA-N
• SMILES： CC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 357.172878976g/mol
• Monoisotopic Mass: 357.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 42.2Ų